Cas no 53602-15-6 (2-Pyridineundecanoic acid, methyl ester)

• Product Name: 2-Pyridineundecanoic acid, methyl ester
• CAS No: 53602-15-6
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 356874
• PubChem ID: 71365139
• Update Time: 2025-04-19

2-Pyridineundecanoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineundecanoic acid, methyl ester
• methyl 11-pyridin-2-ylundecanoate
• DTXSID20788570
• 53602-15-6
• METHYL 11-(PYRIDIN-2-YL)UNDECANOATE

• Inchi： 1S/C17H27NO2/c1-20-17(19)14-9-7-5-3-2-4-6-8-12-16-13-10-11-15-18-16/h10-11,13,15H,2-9,12,14H2,1H3
• InChI Key： SLVCTLKPMFHEPE-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 277.20431
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19